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Compound of Interest

Compound Name: Isobutyryl Meldrum's Acid

Cat. No.: B561963 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of reaction intermediates is crucial for optimizing synthetic pathways and ensuring product

purity. This guide provides a comparative analysis of the spectroscopic data for the key

intermediates in the synthesis of Isobutyryl Meldrum's Acid.

The synthesis of Isobutyryl Meldrum's Acid is a standard acylation reaction involving

Meldrum's acid and an isobutyryl source, typically isobutyryl chloride. The reaction proceeds

through a key enolate intermediate. While the enolate is often transient and not isolated,

understanding its formation and the spectroscopic characteristics of the starting material and

the final product is essential for reaction monitoring and characterization.

Reaction Pathway
The synthesis involves the deprotonation of the acidic methylene proton of Meldrum's acid to

form a reactive enolate. This enolate then acts as a nucleophile, attacking the electrophilic

carbonyl carbon of isobutyryl chloride to form the final product, Isobutyryl Meldrum's Acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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